Cas no 77656-05-4 (Butanamide, 3-oxo-N-(1-oxobutyl)-)
77656-05-4 structure
Product Name:Butanamide, 3-oxo-N-(1-oxobutyl)-
CAS No:77656-05-4
MF:C8H13NO3
MW:171.193722486496
CID:535706
PubChem ID:12682091
Update Time:2025-04-19
Butanamide, 3-oxo-N-(1-oxobutyl)- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide, 3-oxo-N-(1-oxobutyl)-
- N-butanoyl-3-oxobutanamide
- 77656-05-4
- DTXSID80506752
- SCHEMBL21605295
-
- Inchi: 1S/C8H13NO3/c1-3-4-7(11)9-8(12)5-6(2)10/h3-5H2,1-2H3,(H,9,11,12)
- InChI Key: NKCQQRICTGJTLH-UHFFFAOYSA-N
- SMILES: O=C(CCC)NC(CC(C)=O)=O
Computed Properties
- Exact Mass: 171.08959
- Monoisotopic Mass: 171.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 63.2Ų
Experimental Properties
- PSA: 63.24
Butanamide, 3-oxo-N-(1-oxobutyl)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
77656-05-4 (Butanamide, 3-oxo-N-(1-oxobutyl)-) Related Products
- 1471-94-9(N,N'-Ethane-1,2-diylbis(3-oxobutanamide))
- 37637-20-0(azepane-2,5-dione)
- 50607-30-2(Piperidine-2,4-dione)
- 10138-46-2(N-Ethyl-3-oxobutanamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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